Cas no 1824791-86-7 (N-[1,1,1-Trifluoro-3-(pyridin-2-yl)propan-2-ylidene]hydroxylamine)

• Product Name: N-[1,1,1-Trifluoro-3-(pyridin-2-yl)propan-2-ylidene]hydroxylamine
• CAS No: 1824791-86-7
• MF: C₈H₇F₃N₂O
• MW: 204.149192094803
• CID: 4622484
• Update Time: 2025-06-14

N-[1,1,1-Trifluoro-3-(pyridin-2-yl)propan-2-ylidene]hydroxylamine Chemical and Physical Properties

Names and Identifiers

• N-[1,1,1-Trifluoro-3-(pyridin-2-yl)propan-2-ylidene]hydroxylamine
• 2-Propanone, 1,1,1-trifluoro-3-(2-pyridinyl)-, oxime

• Inchi： 1S/C8H7F3N2O/c9-8(10,11)7(13-14)5-6-3-1-2-4-12-6/h1-4,14H,5H2
• InChI Key： HMHQHUNAOJUMDW-UHFFFAOYSA-N
• SMILES： C(F)(F)(F)C(=NO)CC1=NC=CC=C1

Additional information on N-[1,1,1-Trifluoro-3-(pyridin-2-yl)propan-2-ylidene]hydroxylamine

Comprehensive Overview of N-[1,1,1-Trifluoro-3-(pyridin-2-yl)propan-2-ylidene]hydroxylamine (CAS No. 1824791-86-7)

The compound N-[1,1,1-Trifluoro-3-(pyridin-2-yl)propan-2-ylidene]hydroxylamine (CAS No. 1824791-86-7) is a highly specialized chemical entity that has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and agrochemical research. This molecule combines a pyridine ring with a trifluoromethyl group and a hydroxylamine moiety, making it a versatile intermediate for the synthesis of more complex compounds. Researchers are particularly interested in its role as a building block for drug discovery and material science, where its fluorinated properties can enhance bioavailability and stability.

One of the key reasons for the growing interest in N-[1,1,1-Trifluoro-3-(pyridin-2-yl)propan-2-ylidene]hydroxylamine is its relevance to medicinal chemistry. The presence of the trifluoromethyl group is known to improve metabolic stability and lipophilicity, which are critical factors in the development of new therapeutics. Additionally, the pyridine ring is a common pharmacophore found in many FDA-approved drugs, further highlighting the compound's potential. Recent studies have explored its use in the synthesis of kinase inhibitors and antiviral agents, aligning with current trends in targeting COVID-19 and other infectious diseases.

From a synthetic chemistry perspective, CAS No. 1824791-86-7 offers several advantages. Its hydroxylamine functionality allows for facile derivatization, enabling the creation of diverse chemical libraries for high-throughput screening. This is particularly valuable in the era of AI-driven drug discovery, where computational models require large datasets of structurally diverse compounds. The compound's fluorinated nature also aligns with the increasing demand for sustainable chemistry, as fluorine-containing compounds often exhibit enhanced efficacy at lower doses, reducing environmental impact.

In the agrochemical sector, N-[1,1,1-Trifluoro-3-(pyridin-2-yl)propan-2-ylidene]hydroxylamine has shown promise as a precursor for pesticide development. The trifluoromethyl group is a common feature in modern agrochemicals due to its ability to resist degradation and improve target specificity. This has led to increased research into its potential applications in crop protection and precision agriculture, addressing global challenges such as food security and sustainable farming practices.

The compound's unique properties have also sparked interest in material science. Researchers are investigating its potential use in the development of advanced polymers and coatings, where the fluorinated components can impart desirable characteristics such as water repellency and chemical resistance. This aligns with the growing demand for smart materials in industries ranging from electronics to automotive manufacturing.

As the scientific community continues to explore the applications of CAS No. 1824791-86-7, safety and regulatory considerations remain paramount. While the compound is not classified as a hazardous material, proper handling protocols are essential to ensure workplace safety. Researchers are encouraged to consult relevant MSDS documentation and adhere to good laboratory practices (GLP) when working with this chemical.

In conclusion, N-[1,1,1-Trifluoro-3-(pyridin-2-yl)propan-2-ylidene]hydroxylamine represents a fascinating intersection of chemistry, biology, and materials science. Its versatile structure and functional groups make it a valuable tool for addressing some of the most pressing challenges in healthcare, agriculture, and technology. As research progresses, this compound is likely to play an increasingly important role in the development of next-generation solutions across multiple industries.